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Compound of Interest

Compound Name: Lead(IV) fluoride

CAS No.: 7783-59-7

Cat. No.: B1208609

Get Quote

An In-depth Technical Guide to Lead(IV) Fluoride

This technical guide provides a comprehensive overview of lead(IV) fluoride (PbF₄), also

known as lead tetrafluoride. It is intended for researchers, scientists, and professionals in drug

development who may encounter or consider this compound in their work. This document

covers its chemical formula, structure, properties, synthesis protocols, and safety information.

Chemical Formula and Properties
Lead(IV) fluoride is an inorganic compound with the chemical formula PbF₄.[1][2][3][4][5] In

this compound, lead exhibits a +4 oxidation state.[6][7] It is the only room-temperature stable

tetrahalide of lead.[3][8] PbF₄ presents as a white to beige or yellow crystalline solid.[3][4][8][9]

It is known to be highly reactive and hydrolyzes readily in the presence of moisture, turning

brown due to the formation of lead dioxide (PbO₂).[4][9]

Quantitative Data Summary
The key physical and chemical properties of lead(IV) fluoride are summarized in the table

below for easy reference.
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Property Value Citations

IUPAC Name tetrafluoroplumbane [2][6][10]

Synonyms
Lead tetrafluoride, Plumbic

fluoride
[2][4][11]

CAS Number 7783-59-7 [1][2][4][6]

Molecular Formula PbF₄ [1][2][4][5][6]

Molecular Weight ~283.2 g/mol [1][2][3][6][10]

Appearance White to beige/yellow crystals [3][8][9]

Melting Point ~600 °C [4][8][9][10][12]

Density 6.7 g/cm³ [3][4][9][12]

Crystal Structure Tetragonal [4][13]

Chemical Structure
Lead(IV) fluoride has a crystal structure that is isostructural with tin(IV) fluoride (SnF₄).[3][8]

The structure consists of planar layers of octahedrally coordinated lead atoms.[3][8] In this

arrangement, the octahedra share four corners. Each lead atom is bonded to six fluorine

atoms, with two being terminal (unshared) fluorine atoms located in a trans position to one

another.[3][8]

Experimental Protocols: Synthesis of Lead(IV)
Fluoride
Several methods have been established for the synthesis of lead(IV) fluoride. The choice of

method depends on the desired purity, scale, and available starting materials.

Method 1: Direct Fluorination of Lead(II) Fluoride
This is the most common and established method for preparing PbF₄.[6] It involves the direct

reaction of lead(II) fluoride (PbF₂) with elemental fluorine gas at elevated temperatures.
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Reaction: PbF₂ + F₂ → PbF₄

Protocol:

Place solid lead(II) fluoride in a suitable reaction vessel.

Pass a carefully controlled mixture of fluorine gas, diluted with an inert gas like nitrogen

(N₂) or carbon dioxide (CO₂), over the PbF₂.[4][9]

Maintain the reaction temperature at approximately 300 °C.[4][6]

The reaction typically requires several hours to achieve complete conversion. Continuous

monitoring of the gas flow is necessary to maintain stoichiometric ratios.[6]

The resulting product is a yellow crystalline solid with purities that can exceed 99% when

reaction conditions are properly controlled.[6]

Method 2: Low-Temperature Synthesis with Halogen
Fluorides
PbF₄ can also be synthesized at lower temperatures using potent fluorinating agents like

bromine trifluoride (BrF₃) or chlorine trifluoride (ClF₃).[6]

Protocol using Bromine Trifluoride:

This reaction can be conducted at temperatures between 25 °C and 100 °C.[6]

The synthesis must be performed under strictly anhydrous conditions.[6]

The mechanism involves the transfer of fluoride ions from BrF₃ to the lead substrate,

yielding lead tetrafluoride and bromine-containing byproducts.[6]

Protocol using Chlorine Trifluoride:

This method is effective in a temperature range of 25 °C to 150 °C.[6]

Similar to the BrF₃ method, anhydrous conditions are critical for a successful reaction.
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Method 3: Halogen Exchange
Another synthetic route involves the reaction of lead(IV) chloride (PbCl₄) with fluorine gas.[6]

Reaction: PbCl₄ + 2F₂ → PbF₄ + 2Cl₂

Protocol: This method highlights the versatility of using different lead compounds for

synthesis via halogen exchange reactions.[6]

Visualization of Synthesis Workflow
The following diagram illustrates the logical workflow for the primary synthesis method of

Lead(IV) Fluoride.

Reactants Process
Product

Lead(II) Fluoride (PbF₂)
Reaction Vessel

~300 °C

Input Solid

Fluorine Gas (F₂)
(diluted with N₂ or CO₂)

Input Gas

Lead(IV) Fluoride (PbF₄)
(>99% Purity)

Yields

Click to download full resolution via product page

Caption: Workflow for the synthesis of Lead(IV) Fluoride.

Applications in Research
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While not as common as other lead compounds, lead(IV) fluoride has specific applications in

scientific research:

Fluorinating Agent: It has been proposed as a fluorinating agent, particularly for

hydrocarbons.[4][9]

Computational Chemistry: Its unique structure with octahedrally coordinated lead makes

PbF₄ a subject for theoretical studies to understand bonding and electronic configurations in

lead-fluorine systems.[6]

Reference Material: The well-defined crystal structure of PbF₄ allows it to be used as a

reference material in various spectroscopic techniques, such as X-ray diffraction, for material

science applications.[6]

Safety and Handling
Lead(IV) fluoride is a hazardous substance and must be handled with appropriate safety

precautions.

Toxicity: The compound is harmful if swallowed or inhaled.[2][6] Both acute and chronic

exposure can lead to significant health effects.[6] Chronic exposure to lead compounds may

cause plumbism, characterized by a lead line in the gums, muscle weakness, and mental

changes.[14]

Reproductive Hazard: It is classified as a substance that may damage fertility or the unborn

child.[2]

Reactivity: PbF₄ is highly sensitive to moisture and will react with water, as well as strong

acids and bases.[4][6] It should be handled in a dry box or under a dry, inert atmosphere.[9]

Regulatory Status: Due to its lead content, lead(IV) fluoride is a restricted substance under

REACH regulations.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://webbook.nist.gov/cgi/formula?ID=C7783597
https://pubchem.ncbi.nlm.nih.gov/compound/lead_IV_-fluoride
https://en.wikipedia.org/wiki/Lead_tetrafluoride
https://www.drugfuture.com/chemdata/lead-tetrafluoride.html
https://webbook.nist.gov/cgi/formula?ID=C7783597&Mask=1
https://www.smolecule.com/products/s587022
https://winter.group.shef.ac.uk/webelements/compounds/lead/lead_tetrafluoride.html
https://www.funcmater.com/lead-iv-fluoride-pbf4-crystal.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5727780.htm
https://www.americanelements.com/lead-iv-fluoride-7783-59-7
https://wtt-pro.nist.gov/error_500.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5727780.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5727780.aspx
https://asia.matweb.com/search/SpecificMaterialText.asp?bassnum=EINOR0408
https://www.chemsrc.com/en/cas/7783-59-7_1118599.html
https://www.benchchem.com/product/b1208609/docs#lead-iv-fluoride-chemical-formula-and-structure
https://www.benchchem.com/product/b1208609/docs#lead-iv-fluoride-chemical-formula-and-structure
https://www.benchchem.com/product/b1208609/docs#lead-iv-fluoride-chemical-formula-and-structure
https://www.benchchem.com/product/b1208609/docs#lead-iv-fluoride-chemical-formula-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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